Cas no 2138232-11-6 (5-(1,1-difluoropropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 5-(1,1-difluoropropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 2138232-11-6
• MF: C₈H₁₂ClF₂N₃O₂S
• MW: 287.714586257935
• CID: 6313369
• PubChem ID: 165868538
• Update Time: 2025-10-29

5-(1,1-difluoropropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-782800
• 2138232-11-6
• 5-(1,1-difluoropropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride

• Inchi： 1S/C8H12ClF2N3O2S/c1-3-5-14-6(8(10,11)4-2)12-13-7(14)17(9,15)16/h3-5H2,1-2H3
• InChI Key： RHIBANJRFQKLCC-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(C(CC)(F)F)N1CCC)(=O)=O

Computed Properties

• Exact Mass: 287.0306818g/mol
• Monoisotopic Mass: 287.0306818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.2Ų

Additional information on 5-(1,1-difluoropropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride

Comprehensive Overview of 5-(1,1-difluoropropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 2138232-11-6)

The compound 5-(1,1-difluoropropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 2138232-11-6) is a specialized sulfonyl chloride derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-triazole core and difluoropropyl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing enzyme inhibitors and crop protection agents, aligning with current trends in precision agriculture and targeted drug discovery.

In recent years, the demand for fluorinated compounds like 5-(1,1-difluoropropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride has surged, driven by their enhanced metabolic stability and bioavailability. This compound's sulfonyl chloride group allows for versatile derivatization, enabling the creation of sulfonamides and other derivatives with potential applications in medicinal chemistry. Its triazole scaffold is particularly noteworthy, as triazoles are known for their broad-spectrum biological activities, including antimicrobial and antifungal properties.

The synthesis and characterization of CAS No. 2138232-11-6 have been explored in several peer-reviewed studies, highlighting its utility in high-throughput screening and structure-activity relationship (SAR) studies. Its difluoropropyl side chain contributes to improved lipophilicity, a critical factor in drug design for enhancing membrane permeability. This aligns with the growing focus on optimizing pharmacokinetic properties in modern drug development pipelines.

From an industrial perspective, 5-(1,1-difluoropropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride is gaining attention in the context of green chemistry initiatives. Researchers are investigating eco-friendly synthetic routes to produce this compound, reducing reliance on hazardous reagents. This resonates with the global push toward sustainable chemical manufacturing, a topic frequently searched in academic and industrial circles.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis are routinely employed to ensure the quality of this compound. Its stability under various storage conditions is also a subject of ongoing research, addressing common queries about chemical shelf life and handling protocols. These aspects are crucial for laboratories and manufacturers aiming to incorporate this intermediate into their workflows.

The potential applications of CAS No. 2138232-11-6 extend to material science, where its derivatives could contribute to advanced polymer coatings with tailored properties. This interdisciplinary relevance makes it a compound of interest across multiple sectors, from pharmaceuticals to specialty chemicals. As innovation in these fields accelerates, the demand for high-purity triazole-based intermediates like this one is expected to grow significantly.

In conclusion, 5-(1,1-difluoropropyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride represents a compelling case study in modern chemical research. Its structural features and functional groups offer numerous possibilities for customization, making it a versatile building block in synthetic chemistry. With ongoing advancements in computational chemistry and molecular modeling, researchers can further explore its potential, addressing key challenges in drug solubility and selectivity optimization.